Cas no 68039-02-1 (Neoheptanoic acid,butyl ester)

• Product Name: Neoheptanoic acid,butyl ester
• CAS No: 68039-02-1
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 525291
• PubChem ID: 106418
• Update Time: 2025-04-19

Neoheptanoic acid,butyl ester Chemical and Physical Properties

Names and Identifiers

• Neoheptanoic acid,butyl ester
• butyl 4,4-dimethylpentanoate
• butyl neoheptanoate
• UNII-VR95K7T8NF
• EINECS 268-226-4
• AKOS006288384
• Neoheptanoic acid, butyl ester
• 68039-02-1
• SCHEMBL12591201
• NS00036355
• DTXSID9071006
• n-Butyl neoheptanoate
• VR95K7T8NF

• Inchi： 1S/C11H22O2/c1-5-6-9-13-10(12)7-8-11(2,3)4/h5-9H2,1-4H3
• InChI Key： MWIRMYXMMPLBOV-UHFFFAOYSA-N
• SMILES： O(CCCC)C(CCC(C)(C)C)=O

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų